20-Methylpregn-5-ene-3,20-diol

• IUPAC Name: (3S,8S,9S,10R,13S,14S,17S)-17-(2-hydroxypropan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• InChI: InChI=1S/C22H36O2/c1-20(2,24)19-8-7-17-16-6-5-14-13-15(23)9-11-21(14,3)18(16)10-12-22(17,19)4/h5,15-19,23-24H,6-13H2,1-4H3/t15-,16-,17-,18-,19+,21-,22-/m0/s1
• InChI Key: HYQOIXCNKARMRI-SPHVDITISA-N
• Canonical SMILES: CC12CCC3C(C1CCC2C(C)(C)O)CC=C4C3(CCC(C4)O)C
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2C(C)(C)O)CC=C4[C@@]3(CC[C@@H](C4)O)C
• Molecular Formula: C22H36O2
• DSSTOX Substance ID: DTXSID80943269
• Molecular Weight: 332.5 g/mol
• CAS RN: 20976-92-5

Description

20-Methylpregn-5-ene-3,20-diol is a chemical compound. It has a molecular formula of C22H36O2. It is also known as 25-deacetyl hemslecin A, 22,23-dihydrocucurbitacin F, 23,24-dihydrocucurbitacin F, and dihydrocucurbitacin F.

Scientific Research Applications

Reactivity and Transformation Studies

• Reactivity with Bovine Adrenal Tissue : 20-Methylpregn-5-ene-3,20-diol exhibits unique reactivity when compared with similar compounds in systems prepared from bovine adrenal mitochondria. It does not undergo side-chain cleavage but is rapidly converted to 4-ene-3-one, showing potential as a probe for understanding enzymatic processes in steroid metabolism (Burstein, Péron, & Williamson, 1969).

Structural and Conformational Analysis

• Structure Reassignment : Research involving 20-Methylpregn-5-ene-3,20-diol led to the reassignment of the structure of a related steroid, providing insights into steroidal stereoisomers and their structural dynamics (Osawa, Makino, & Weeks, 1976).
• Conformational Studies of Derivatives : Studies on derivatives of 20-Methylpregn-5-ene-3,20-diol have contributed to understanding the conformational aspects of steroids, particularly the preferred orientations of P-heterocyclic androst-5-ene derivatives (Frank et al., 2008).

Synthesis and Reaction Mechanisms

• Synthesis of Derivatives : Research on the synthesis and reaction mechanisms involving 20-Methylpregn-5-ene-3,20-diol has led to the development of novel steroids, enhancing the understanding of steroid chemistry and potentially aiding in the development of new pharmaceuticals (Liu, 2008).
• Novel Synthesis Methods : The compound has been used in studies to develop new methods for synthesizing steroidal carboxamides, which are of pharmaceutical importance, indicating its utility in expanding steroid chemistry (Mikle et al., 2021).